4-[(4-Bromophenyl)sulfanyl]aniline

• IUPAC Name: 4-(4-bromophenyl)sulfanylaniline
• InChI: InChI=1S/C12H10BrNS/c13-9-1-5-11(6-2-9)15-12-7-3-10(14)4-8-12/h1-8H,14H2
• InChI Key: QTWFAGQWNPNBFR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N)SC2=CC=C(C=C2)Br
• Molecular Formula: C12H10BrNS
• DSSTOX Substance ID: DTXSID20958791
• Molecular Weight: 280.19 g/mol
• CAS No.: 37750-33-7

Description

4-[(4-Bromophenyl)sulfanyl]aniline is a chemical compound with the CAS Number: 37750-33-7. It has a linear formula of C12H10BrNS. The compound is solid in its physical form.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI Code: 1S/C12H10BrNS/c13-9-1-5-11(6-2-9)15-12-7-3-10(14)4-8-12/h1-8H,14H2. The molecular weight of the compound is 280.19.

Physical and Chemical Properties Analysis

This compound is a solid compound. It has a molecular weight of 280.19 and a linear formula of C12H10BrNS.

Scientific Research Applications

Corrosion Inhibition

One notable application of compounds related to 4-[(4-Bromophenyl)sulfanyl]aniline is in the field of corrosion inhibition. A study by Daoud et al. (2014) explored the use of a similar compound, specifically a thiophene Schiff base, for inhibiting corrosion of mild steel in acidic environments. This research highlights the potential of such compounds in protecting metals against corrosion in industrial applications (Daoud, Douadi, Issaadi, & Chafaa, 2014).

Electro-Emissive Devices

Wang et al. (2020) investigated the use of binary copolymer films, involving aniline and haloanilines (including a bromo-aniline variant), for electro-emissive devices (EEDs). These materials showed promise in applications like infrared thermal control and dynamic visible light and IR camouflage (Wang et al., 2020).

Polymerization and Material Science

In a study by Wen, Sivakumar, & Gopalan (2001), the copolymerization of aniline with other compounds, including diphenylamine-4-sulphonic acid, was examined. This research is relevant to the development of new materials with unique electrochemical and physical properties (Wen, Sivakumar, & Gopalan, 2001).

Biodegradation of Azo Dyes

Tan et al. (1999) explored the biodegradation of azo dyes, which produced aromatic amines, including aniline, as intermediate products. This research provides insights into environmental applications, particularly in the degradation and treatment of industrial dyes (Tan, Prenafeta-Boldú, Opsteeg, Lettinga, & Field, 1999).

Conductive Polymers

Nguyen et al. (1994) synthesized novel water-soluble conducting polyaniline copolymers, demonstrating the potential of aniline derivatives in creating materials with adjustable electrical conductivity, relevant to electronics and sensor technologies (Nguyen, Kasai, Miller, & Diaz, 1994).

Safety and Hazards

The compound has been assigned the GHS07 pictogram and the signal word "Warning". Hazard statements include H302, H312, and H332. Precautionary statements include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501.